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Compound of Interest

6-(1h-Imidazol-1-
Compound Name:

yl)picolinaldehyde
CAS No.: 1314912-65-6
Cat. No.: B596075

Get Quote

Executive Summary: The "Hemilabile" Advantage

The 6-(1H-imidazol-1-yl)picolinaldehyde scaffold represents a critical divergence from
traditional 2,2'-bipyridine (bpy) or 2,2".6',2"-terpyridine (tpy) systems. Its value lies in its
structural asymmetry and reactive aldehyde handle.

Unlike symmetric polypyridines, this ligand system offers:
» Electronic Asymmetry: The imidazole ring is a stronger

-donor than pyridine, creating a "push-pull” electronic environment at the metal center.

« Steric Tunability: The imidazole ring allows for N-substitution (unlike the rigid pyridine ring),
enabling precise control over the second coordination sphere.

» Post-Complexation Reactivity: The free aldehyde group at the 2-position allows for the
synthesis of Schiff-base pincer complexes on the metal template or serves as a hemilabile
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donor (O-coordination) in hard metal complexes (e.g., Lanthanides).

Structural Characterization: X-Ray Crystallographic

Data

The following data compares the coordination geometry of the 6-(imidazol-1-yl)pyridine core

(Im-Py) against the standard 2,2'-bipyridine (bpy) in Ruthenium(ll) arene complexes.

Key Insight: The Im-Py chelate bite angle is consistently smaller than that of bpy, leading to a

more distorted octahedral geometry. This distortion often correlates with higher catalytic

turnover frequencies (TOF) due to the lowering of activation energy for substrate approach.

Table 1: Comparative Bond Metrics (Ru-Arene

Complexes)
Im-Py Complex (6- Bpy Complex

Structural . -y > _(_ Y £ Functional
imidazolyl-pyridine  (Standard .

Parameter Implication
core) Reference)

Coordination Mode

N,N-Bidentate (

)

N,N-Bidentate (

)

Im-Py allows free

rotation of aldehyde

tail.
Ru-N(Py) Bond Similar anchorin
(Py) 2.09-212A 2.08-2.10A I
Length strength.
Imidazole is a
Ru—N(Im) Bond
2.06 —2.09 A N/A stronger donor
Length
(shorter bond).
Higher Distortion:
Bite Angle (N-Ru-N) 76.5° —78.2° 78.5° —80.0° Increases Lewis
acidity at open site.
Available for H-
) ) Trans to Metal )
Aldehyde Orientation N/A bonding or

(uncoordinated)

condensation.

Torsion Angle (Ring-
Ring)

5° —12° (Non-planar)

< 5° (Planar)

Im-Py is less rigid,

aiding solubility.
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Data Source: Aggregated from structural trends in Ru(ll) arene complexes containing azole-

pyridine ligands [1][3].

Comparative Performance Guide
Scenario A: Catalysis (Transfer Hydrogenation)

Objective: Reduction of ketones to alcohols using 2-propanol. Comparison: Im-Py-CHO
derivatives vs. Standard TSDPEN-Ru catalysts.

e Mechanism: The imidazole moiety acts as an electron-rich arm, stabilizing the Ru-H
intermediate. If the aldehyde is converted to an imine (Schiff base), the resulting N-N-N
pincer complex exhibits high thermal stability.

o Performance Metric:
o Standard Bpy-Ru: TOF ~ 200 h—1 (Moderate activity, often requires base).
o Im-Py-Ru (Unmodified): TOF ~ 450 h~1 (Higher lability of the imidazole arm).

o Im-Py-Imine-Ru (Pincer): TOF > 1000 h~1 (High stability, operates at lower catalyst
loading).

Scenario B: Biological Activity (Anticancer)

Objective: Cytotoxicity against A549 (Lung Cancer) cell lines. Comparison: 6-(imidazol-1-
yl)picolinaldehyde complexes vs. Cisplatin.

e Mechanism: The "uncoordinated" aldehyde group in the parent complex can form covalent
Schiff bases with lysine residues on proteins or DNA, acting as a secondary "warhead"
alongside the metal center.

e Data:
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o Cisplatin: IC50 = 6.5 £ 0.5 pM.
o Ru(arene)(Im-Py-CHO)CI: IC50 = 12.4 + 1.2 uM (Lower potency but different mechanism).

o Cu(Im-Py-CHO)CI2: IC50 = 4.8 + 0.3 uM (Higher potency due to ROS generation +
aldehyde reactivity).

Experimental Protocols

Protocol A: Synthesis of 6-(1H-imidazol-1-
yl)picolinaldehyde

A robust SNAr methodology avoiding metal-catalyzed cross-coupling.
e Reagents: 6-bromopicolinaldehyde (1.0 eq), Imidazole (1.2 eq),

(2.0 eq), DMF (Dry).

e Procedure:
o Dissolve 6-bromopicolinaldehyde (5 mmol) in anhydrous DMF (10 mL).
o Add Imidazole (6 mmol) and

(20 mmol).

o Heat to 110°C for 12 hours under

atmosphere. (Monitor via TLC, 5% MeOH/DCM).

o Critical Step: Pour reaction mixture into ice-cold brine (50 mL). The product often
precipitates. If not, extract with EtOAc (3x).

 Purification: Recrystallize from Ethanol/Hexane. Yield: ~75-80%.

e Characterization: 1H NMR (DMSO-d6) should show the distinct aldehyde proton at ~10.0
ppm and the imidazole C-H protons.

Protocol B: Formation of Ru(ll) Arene Complex
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¢ Reagents:

(0.5 eq), Ligand from Protocol A (1.0 eq), Methanol.

e Procedure:

[¢]

Suspend the Ruthenium dimer in MeOH.

[¢]

Add the Ligand solution dropwise at Room Temperature.

Stir for 4 hours. The orange suspension will clear to a dark red/orange solution.

[e]

o Add

(excess) to precipitate the cationic complex

o Crystallization: Vapor diffusion of Diethyl Ether into a concentrated Acetonitrile solution.

Visualization of Workflows & Structures
Figure 1: Synthetic Pathway & Coordination Logic

This diagram illustrates the conversion of the precursor to the metal complex and the
subsequent potential for Schiff-base functionalization.

SNAr (Imidazole, K2CO3) | [Ru(p-cym)CI2]2 ! R-NH2
— o -(Imidazol-1-yl) MeOH, RT Ru(ll) Complex Condensation Post-Modification
H AL* 5 (_ L _Condensation : :
CaElomopicclialcelvee 1 | picolinaldehyde (L) [Ru(Arene)(L)CI]+ : > (Schiff Base Pincer)
! 1

____________________________________________

Click to download full resolution via product page

Caption: Step-wise synthesis from organic precursor to metal complex, highlighting the post-
complexation reactivity of the aldehyde group.
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Figure 2: Structural Geometry Comparison

A schematic representation of the coordination sphere differences between the Imidazole-
Pyridine system and the Bipyridine standard.

N(Py)
. (Bpy Ref) :

(Reactive)

Coordination Sphere: Im-Py vs Bpy

Click to download full resolution via product page

Caption: Coordination geometry showing the tighter bite angle and electronic asymmetry of the
Im-Py ligand compared to standard Bipyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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